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Introduction

YO-PRO-3 is a far-red fluorescent, cell-impermeant nucleic acid stain that serves as a sensitive
indicator for identifying apoptotic and necrotic cells.[1][2] As a carbocyanine monomer, YO-
PRO-3 is virtually non-fluorescent in aqueous solutions but exhibits a significant increase in
fluorescence upon binding to double-stranded DNA (dsDNA).[1][2] In viable cells, the intact
plasma membrane effectively excludes the dye.[3][4] However, during the intermediate and
later stages of apoptosis, as well as in necrosis, the integrity of the plasma membrane
becomes compromised. This allows YO-PRO-3 to enter the cell, intercalate with the nuclear
DNA, and emit a bright far-red fluorescent signal.[2][4] This key feature makes YO-PRO-3 a
valuable probe for cell viability and cytotoxicity assays in fluorescence microscopy and flow
cytometry.[1][5]

The primary mechanism of YO-PRO-3's interaction with DNA is intercalation, where the dye
molecule inserts itself between the base pairs of the DNA double helix.[1] This binding event
restricts the molecule's rotational freedom, leading to a substantial increase in its fluorescence
quantum yield.[1][6]
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Data Presentation

Table 1: Physicochemical and Spectral Properties of YO-PRO-3

Property Value Reference
Chemical Formula C26H3112N30 [3]
Molecular Weight 655.36 g/mol [3]
Excitation Maximum (with
612-613 nm [31[7]
DNA)
Emission Maximum (with DNA)  629-631 nm [31[81[7]
Recommended Laser Line 594 nm or 633 nm [2][3]
Common Filter Set Cy5 or similar far-red filter [9]
Solubility DMSO [3]
-5°C to -30°C, protected from
Storage

light

Table 2: Recommended Staining Conditions for YO-PRO-3

L Recommended . .
Application . Incubation Time Temperature
Concentration

Fluorescence
Room Temperature or

Microscopy 1-5uM 15 - 30 minutes 37°C
(Live/Apoptotic Cells)
Fluorescence
Microscopy .
1-10puM 5 - 15 minutes Room Temperature

(Fixed/Permeabilized
Cells)

_ Room Temperature or
Flow Cytometry 01-1puM 15 - 30 minutes onl
nlce
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Experimental Protocols

This protocol details the use of YO-PRO-3 to differentiate between live, apoptotic, and necrotic
adherent cells. It is often used in conjunction with a cell-permeant nuclear counterstain like
Hoechst 33342 to label the entire cell population.

Materials and Reagents:

¢ YO-PRO-3 lodide (1 mM stock solution in DMSO)[9]
e Hoechst 33342 (1 mg/mL stock solution in water)

» Phosphate-Buffered Saline (PBS), pH 7.4

e Cell culture medium appropriate for the cell line

e Cells cultured on glass-bottom dishes or coverslips

» Fluorescence microscope with appropriate filter sets (e.g., DAPI for Hoechst 33342 and Cy5
for YO-PRO-3)[9]

Procedure:

o Cell Preparation: Culture adherent cells on a suitable imaging vessel to the desired
confluency. If inducing apoptosis, treat the cells with the desired agent and include an
untreated control group.[9]

o Preparation of Staining Solution: Prepare a fresh staining solution by diluting the YO-PRO-3
stock solution to a final concentration of 1-5 uM in cell culture medium or PBS.[4][9] If using
a nuclear counterstain, add Hoechst 33342 to a final concentration of 1 pg/mL.[9]

¢ Cell Staining:
o Remove the culture medium from the cells.
o Gently wash the cells once with PBS.[9]

o Add the prepared staining solution to the cells, ensuring the entire surface is covered.
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o Incubate the cells for 15-30 minutes at the appropriate temperature (e.g., 37°C or room
temperature), protected from light.[9]

e Washing: Gently remove the staining solution and wash the cells 2-3 times with PBS to
minimize background fluorescence.[2][10]

e Imaging: Immediately image the cells using a fluorescence microscope.[9]

o Live cells: Will only exhibit fluorescence from the nuclear counterstain (e.g., blue from
Hoechst 33342).[9]

o Apoptotic cells: Will show both the nuclear counterstain and far-red fluorescence from YO-
PRO-3 in the nucleus.[9]

o Necrotic/Late Apoptotic cells: Will display intense far-red YO-PRO-3 staining.[9][11]

YO-PRO-3 can also be used as a nuclear counterstain in fixed-cell immunofluorescence
protocols.[10]

Materials and Reagents:

YO-PRO-3 lodide (1 mM stock solution in DMSO)

PBS, pH 7.4

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS

Mounting medium (anti-fade recommended)
Procedure:
o Fixation and Permeabilization:

o Following your standard immunofluorescence protocol, fix the cells with 4% PFA for 10-15
minutes at room temperature.[10]

o Wash the cells three times with PBS.
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o Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.[10]
o Wash the cells three times with PBS.
e YO-PRO-3 Staining:
o Prepare a working solution of YO-PRO-3 in PBS at a concentration of 1-10 uM.[10][11]

o Add the staining solution to the cells and incubate for 5-15 minutes at room temperature,
protected from light.[11]

e Washing and Mounting:
o Wash the cells three times with PBS.[10]
o Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

e Imaging: Image the far-red nuclear stain using the appropriate filter set on a fluorescence
microscope.

Mandatory Visualization
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Caption: Experimental workflow for staining cells with YO-PRO-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Fluorescence
Microscopy Using YO-PRO-3]. BenchChem, [2026]. [Online PDF]. Available at:
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fluorescence-microscopy-using-yo-pro-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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